Cas no 90841-46-6 (methyl 4-bromo-2,6-dimethylbenzoate)

• Product Name: methyl 4-bromo-2,6-dimethylbenzoate
• CAS No: 90841-46-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD11227152
• CID: 1006846
• Update Time: 2025-06-09

methyl 4-bromo-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID,4-BROMO-2,6-DIMETHYL-,METHYL ESTER
• 4-bromo-2,6-dimethyl-benzoic acid methyl ester
• Methyl 4-bromo-2,6-dimethylbenzoate
• 4-Brom-2,6-dimethyl-benzoesaeure-methylester
• 4-bromo-2,6-dimethylbenzoic acid methyl ester
• methyl 4-bromo-2,6-dimethyl-benzoate
• Methyl-4-brom-2,6-dimethylbenzoat
• Y6484
• Methyl 4-bromo-2,6-dimethylbenzoate (ACI)
• methyl 4-bromo-2,6-dimethylbenzoate

• MDL： MFCD11227152
• Inchi： 1S/C10H11BrO2/c1-6-4-8(11)5-7(2)9(6)10(12)13-3/h4-5H,1-3H3
• InChI Key： HBAMBTOWPNCADR-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(Br)=CC=1C)OC

Computed Properties

• Exact Mass: 241.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 26.30000
• LogP: 2.85250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on methyl 4-bromo-2,6-dimethylbenzoate

Methyl 4-Bromo-2,6-dimethylbenzoate (CAS No. 90841-46-6): A Versatile Intermediate in Organic Synthesis

Methyl 4-bromo-2,6-dimethylbenzoate (CAS No. 90841-46-6) is a highly valuable aromatic ester compound widely used in pharmaceutical, agrochemical, and material science research. Its molecular structure, featuring a bromine substituent and methyl ester group, makes it a key intermediate for synthesizing complex molecules. With the growing demand for fine chemicals and custom synthesis, this compound has gained significant attention in recent years.

The compound's CAS number 90841-46-6 is frequently searched in chemical databases, reflecting its importance in organic synthesis. Researchers often explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in drug discovery. The methyl 4-bromo-2,6-dimethylbenzoate structure also serves as a precursor for liquid crystal materials and advanced polymers, aligning with trends in sustainable material development.

One of the most common queries related to methyl 4-bromo-2,6-dimethylbenzoate is its solubility and stability under various conditions. Studies confirm its compatibility with polar organic solvents like dichloromethane and THF, making it ideal for multistep synthesis. Additionally, its crystalline form ensures easy handling and storage, a critical factor for industrial-scale applications.

In the context of green chemistry, researchers are investigating eco-friendly catalytic systems to functionalize methyl 4-bromo-2,6-dimethylbenzoate without heavy metals. This aligns with global efforts to reduce hazardous waste in chemical manufacturing. The compound’s bromo group offers a strategic handle for C-C bond formation, a hot topic in catalysis research.

Another trending application of CAS 90841-46-6 is in the development of OLED materials. Its rigid, aromatic core contributes to electron transport properties, a sought-after feature in optoelectronic devices. As the demand for energy-efficient displays grows, this compound’s role in advanced materials continues to expand.

Quality control of methyl 4-bromo-2,6-dimethylbenzoate is another frequent search topic. Analytical techniques like HPLC and GC-MS are commonly employed to ensure high purity, which is crucial for pharmaceutical intermediates. Suppliers often highlight ≥98% purity grades to meet stringent industry standards.

In summary, methyl 4-bromo-2,6-dimethylbenzoate (CAS No. 90841-46-6) bridges multiple disciplines, from medicinal chemistry to material science. Its versatility and compatibility with modern synthetic methods solidify its status as a high-demand chemical building block. Future research may further unlock its potential in bioconjugation and nanotechnology, keeping it at the forefront of innovation.